molecular formula C9H5Cl2NO3S B8668052 1-Chloro-4-hydroxyisoquinoline-6-sulfonyl chloride

1-Chloro-4-hydroxyisoquinoline-6-sulfonyl chloride

Cat. No.: B8668052
M. Wt: 278.11 g/mol
InChI Key: AOKQSLUCBCCNQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-4-hydroxyisoquinoline-6-sulfonyl chloride is a useful research compound. Its molecular formula is C9H5Cl2NO3S and its molecular weight is 278.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H5Cl2NO3S

Molecular Weight

278.11 g/mol

IUPAC Name

1-chloro-4-hydroxyisoquinoline-6-sulfonyl chloride

InChI

InChI=1S/C9H5Cl2NO3S/c10-9-6-2-1-5(16(11,14)15)3-7(6)8(13)4-12-9/h1-4,13H

InChI Key

AOKQSLUCBCCNQJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1S(=O)(=O)Cl)C(=CN=C2Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A round-bottom flask was charged with 6-(benzylthio)-1-chloroisoquinolin-4-ol (0.280 g, 0.928 mmol), DCM (8.84 ml), acetic acid (0.221 ml), and water (0.221 ml) to give a thin suspension. The flask was cooled in an ice-bath for 10 min, then sulfuryl chloride (0.226 ml, 2.78 mmol) was added in one portion, leading to a solution. The reaction was stirred for 30 minutes, then warmed to room temperature and stirred for one hour. The reaction was concentrated and purified via column chromatography (40 g silica gel column, gradient elution 0 to 100% EtOAc:Heptane) to afford 1-chloro-4-hydroxyisoquinoline-6-sulfonyl chloride (as a light pink solid. (ESI) 280.1 (M+H)+.
Quantity
0.28 g
Type
reactant
Reaction Step One
Name
Quantity
8.84 mL
Type
reactant
Reaction Step One
Quantity
0.221 mL
Type
reactant
Reaction Step One
Name
Quantity
0.221 mL
Type
solvent
Reaction Step One
Quantity
0.226 mL
Type
reactant
Reaction Step Two

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